Cas no 911052-41-0 (5-(4-nitrophenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-nitrophenyl)-1,2-oxazol-3-amine
• CAS No: 911052-41-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5689108
• PubChem ID: 66198009
• Update Time: 2025-05-22

5-(4-nitrophenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 911052-41-0
• 5-(4-Nitrophenyl)-3-isoxazolamine
• DTXSID401299191
• 5-(4-nitrophenyl)-1,2-oxazol-3-amine
• 5-(4-Nitrophenyl)isoxazol-3-amine
• EN300-1858138
• CS-0285183
• AKOS015541302

• Inchi： 1S/C9H7N3O3/c10-9-5-8(15-11-9)6-1-3-7(4-2-6)12(13)14/h1-5H,(H2,10,11)
• InChI Key： SJORLJIJFQWNIX-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.049
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9A^2

Additional information on 5-(4-nitrophenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(4-nitrophenyl)-1,2-oxazol-3-amine (CAS No. 911052-41-0): Properties, Applications, and Market Insights

5-(4-nitrophenyl)-1,2-oxazol-3-amine (CAS No. 911052-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine, featuring a nitrophenyl and oxazole moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for "5-(4-nitrophenyl)-1,2-oxazol-3-amine synthesis," "CAS 911052-41-0 applications," and "oxazole derivatives in drug discovery," reflecting its growing importance in scientific communities.

The molecular structure of 5-(4-nitrophenyl)-1,2-oxazol-3-amine combines an aromatic nitro group with an amino-substituted oxazole ring, creating a versatile scaffold for further chemical modifications. This structural feature aligns with current trends in "small molecule drug development" and "heterocyclic compound design," which are among the most searched topics in medicinal chemistry. The compound's molecular weight of 205.18 g/mol and moderate polarity make it suitable for various organic synthesis pathways, particularly in creating "targeted bioactive molecules."

In pharmaceutical research, 5-(4-nitrophenyl)-1,2-oxazol-3-amine serves as a crucial intermediate for developing potential therapeutic agents. Recent studies have explored its derivatives for "kinase inhibition" and "anti-inflammatory activity," addressing the increasing demand for novel treatment options in areas like autoimmune diseases and cancer. The presence of both electron-withdrawing (nitro group) and electron-donating (amino group) substituents on the aromatic system allows for diverse reactivity patterns, making it valuable for "structure-activity relationship studies."

Material scientists have investigated CAS 911052-41-0 for its potential in creating advanced functional materials. The compound's conjugated system and ability to form coordination complexes with metal ions contribute to research in "organic semiconductors" and "molecular electronics." These applications respond to the growing interest in "green energy materials" and "flexible electronics," which dominate current materials science discussions.

The synthesis of 5-(4-nitrophenyl)-1,2-oxazol-3-amine typically involves multi-step organic reactions, with researchers often optimizing conditions for "high-yield oxazole formation." Common methods include the condensation of appropriate nitrophenyl precursors with oxazole-forming reagents, followed by selective amination. Recent publications highlight improved protocols for "environmentally friendly synthesis" of such heterocycles, addressing the pharmaceutical industry's push toward "green chemistry principles."

Analytical characterization of 911052-41-0 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for "pharmaceutical intermediates" and "research chemicals." The growing availability of high-quality 5-(4-nitrophenyl)-1,2-oxazol-3-amine from specialty chemical suppliers reflects its increasing importance in both academic and industrial settings.

Market trends indicate rising demand for functionalized oxazole derivatives like 5-(4-nitrophenyl)-1,2-oxazol-3-amine, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Industry reports suggest compound libraries containing such "privileged structures" are becoming essential tools for "drug discovery platforms." The global market for heterocyclic building blocks is projected to grow steadily, driven by ongoing research in "precision medicine" and "personalized therapeutics."

Safety considerations for handling CAS 911052-41-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper "chemical safety practices" should be maintained during its use. The compound's stability profile and storage requirements (typically at room temperature in dry conditions) make it convenient for research applications, contributing to its popularity among medicinal chemists.

Future research directions for 5-(4-nitrophenyl)-1,2-oxazol-3-amine may explore its potential in "covalent inhibitor design" and "bioconjugation chemistry," areas gaining traction in modern drug development. The compound's structural features position it well for investigations into "allosteric modulation" and "protein-protein interaction inhibitors," addressing current challenges in therapeutic target modulation.

In conclusion, 5-(4-nitrophenyl)-1,2-oxazol-3-amine (CAS No. 911052-41-0) represents an important building block in contemporary chemical research. Its versatility in pharmaceutical applications and materials science, combined with the growing body of research on oxazole chemistry, ensures its continued relevance. As scientific inquiries into "next-generation therapeutics" and "smart materials" expand, this compound will likely remain a valuable tool for researchers worldwide.